Cas no 67698-69-5 (3-(2-methylpropoxy)benzaldehyde)

• Product Name: 3-(2-methylpropoxy)benzaldehyde
• CAS No: 67698-69-5
• MF: C₁₁H₁₄O₂
• MW: 178.227663516998
• MDL: MFCD01993681
• CID: 966695
• PubChem ID: 2759381
• Update Time: 2025-08-04

3-(2-methylpropoxy)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(2-methylpropoxy)benzaldehyde
• 3-Isobutoxybenzaldehyde
• 3-Isobutoxy-benzaldehyd
• 3-isobutoxybenzaldehyde(SALTDATA: FREE)
• BB_NC-2437
• 3-Isobutoxybenzaldehyde, AldrichCPR
• A9062
• FT-0705103
• EN300-92249
• KYAHWUCUKPTNKW-UHFFFAOYSA-N
• 3-isobutoxy-benzaldehyde
• CS-0374167
• 67698-69-5
• SCHEMBL272554
• Z53836054
• BB 0242997
• MFCD01993681
• DTXSID20374775
• VS-03938
• AKOS000186621
• DA-03711
• BBL013685
• STK346826

• MDL： MFCD01993681
• Inchi： 1S/C11H14O2/c1-9(2)8-13-11-5-3-4-10(6-11)7-12/h3-7,9H,8H2,1-2H3
• InChI Key： KYAHWUCUKPTNKW-UHFFFAOYSA-N
• SMILES： O(C1C=CC=C(C=O)C=1)CC(C)C

Computed Properties

• Exact Mass: 178.09900
• Monoisotopic Mass: 178.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.30000
• LogP: 2.53390

3-(2-methylpropoxy)benzaldehyde Security Information

• Hazard Category Code： 43
• Safety Instruction： 36/37
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 3-(2-methylpropoxy)benzaldehyde

3-(2-Methylpropoxy)benzaldehyde: An Overview of Its Properties, Applications, and Recent Research

3-(2-Methylpropoxy)benzaldehyde (CAS No. 67698-69-5) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound, also known as 3-(isobutoxy)benzaldehyde, is characterized by its unique structure, which includes an isobutoxy group attached to a benzaldehyde moiety. The combination of these functional groups endows the molecule with a range of interesting properties and potential applications.

The molecular formula of 3-(2-methylpropoxy)benzaldehyde is C₁₁H₁₄O₂, and its molecular weight is approximately 182.22 g/mol. The compound is a colorless to pale yellow liquid at room temperature and has a characteristic aromatic odor. Its solubility in water is limited, but it dissolves well in organic solvents such as ethanol, acetone, and dichloromethane. These physical properties make it suitable for various chemical reactions and applications in both laboratory and industrial settings.

In terms of its chemical reactivity, 3-(2-methylpropoxy)benzaldehyde exhibits typical behavior for aldehydes. It can undergo nucleophilic addition reactions, such as the formation of hemiacetals and acetals with alcohols. Additionally, it can participate in condensation reactions with amines to form imines or Schiff bases. These reactions are fundamental in organic synthesis and are often utilized in the preparation of more complex molecules.

Recent research has explored the potential biological activities of 3-(2-methylpropoxy)benzaldehyde. Studies have shown that this compound possesses antimicrobial properties, making it a candidate for the development of new antimicrobial agents. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that 3-(2-methylpropoxy)benzaldehyde exhibited significant inhibitory effects against several strains of bacteria, including *Staphylococcus aureus* and *Escherichia coli*. The mechanism behind this activity is thought to involve the disruption of bacterial cell membranes, leading to cell death.

Beyond its antimicrobial properties, 3-(2-methylpropoxy)benzaldehyde has also been investigated for its anti-inflammatory effects. Inflammation is a complex biological response to harmful stimuli and is involved in various diseases such as arthritis and inflammatory bowel disease. Research conducted at the University of California found that 3-(2-methylpropoxy)benzaldehyde could reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that the compound may have therapeutic potential in treating inflammatory conditions.

The pharmacological properties of 3-(2-methylpropoxy)benzaldehyde have also been studied in the context of neurodegenerative diseases. A study published in *Neuropharmacology* reported that this compound could protect neuronal cells from oxidative stress-induced damage by upregulating antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT). This neuroprotective effect makes 3-(2-methylpropoxy)benzaldehyde a promising candidate for the development of drugs targeting neurodegenerative disorders like Alzheimer's disease and Parkinson's disease.

In addition to its biological activities, 3-(2-methylpropoxy)benzaldehyde has found applications in the flavor and fragrance industry. Its aromatic properties make it useful as a fragrance component in perfumes, cosmetics, and personal care products. The compound can also be used as a flavoring agent in food products, contributing to the development of unique taste profiles.

The synthesis of 3-(2-methylpropoxy)benzaldehyde involves several well-established methods in organic chemistry. One common approach is the reaction of 3-hydroxybenzaldehyde with isobutyl bromide in the presence of a base such as potassium carbonate or sodium hydride. This reaction proceeds via an SN₂ mechanism, resulting in the formation of the desired product with high yield and purity. Alternative synthetic routes include the use of transition metal-catalyzed coupling reactions or phase-transfer catalysis.

Safety considerations are important when handling 3-(2-methylpropoxy)benzaldehyde. While it is not classified as a hazardous material under most regulatory frameworks, proper precautions should be taken to avoid skin contact and inhalation. The compound should be stored in tightly sealed containers away from heat sources and incompatible materials. Personal protective equipment such as gloves, goggles, and lab coats should be worn during handling to ensure safety.

In conclusion, 3-(2-methylpropoxy)benzaldehyde (CAS No. 67698-69-5) is a multifaceted compound with a wide range of applications in chemistry, biology, and pharmaceutical research. Its unique structure confers valuable properties that make it suitable for various uses, from antimicrobial agents to neuroprotective drugs. Ongoing research continues to uncover new potential applications for this compound, highlighting its significance in modern scientific endeavors.